Cas no 1127217-94-0 (Thiazole, 5-(4-chlorophenyl)-4-methyl-)

• Product Name: Thiazole, 5-(4-chlorophenyl)-4-methyl-
• CAS No: 1127217-94-0
• MF: C₁₀H₈ClNS
• MW: 209.695219993591
• CID: 5250443
• PubChem ID: 25258619
• Update Time: 2025-11-02

Thiazole, 5-(4-chlorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-4-methyl-1,3-thiazole
• 4-Methyl-5-(4-chlorophenyl)thiazole
• Thiazole, 5-(4-chlorophenyl)-4-methyl-

• Inchi： 1S/C10H8ClNS/c1-7-10(13-6-12-7)8-2-4-9(11)5-3-8/h2-6H,1H3
• InChI Key： JSBABHOWFPBFNE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(Cl)C=C2)=C(C)N=C1

Computed Properties

• Exact Mass: 209.0065981g/mol
• Monoisotopic Mass: 209.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on Thiazole, 5-(4-chlorophenyl)-4-methyl-

Comprehensive Overview of Thiazole, 5-(4-chlorophenyl)-4-methyl- (CAS No. 1127217-94-0)

Thiazole, 5-(4-chlorophenyl)-4-methyl- (CAS No. 1127217-94-0) is a specialized organic compound that belongs to the thiazole derivatives family. This compound has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a chlorophenyl group and a methyl substituent, makes it a valuable intermediate in synthesizing more complex molecules.

The chemical properties of Thiazole, 5-(4-chlorophenyl)-4-methyl- include a molecular formula that supports its stability and reactivity under controlled conditions. Researchers often explore its potential in drug discovery, particularly in designing compounds with antimicrobial or anti-inflammatory properties. The presence of the chlorophenyl moiety enhances its binding affinity to biological targets, making it a candidate for further pharmacological studies.

In the agrochemical sector, this compound is investigated for its role in developing pesticides and herbicides. The thiazole ring is known for its bioactivity, and modifications like the 4-methyl group can fine-tune its efficacy against specific pests. With increasing global demand for sustainable farming solutions, Thiazole, 5-(4-chlorophenyl)-4-methyl- is part of ongoing research to create environmentally friendly alternatives.

From a market perspective, the demand for thiazole derivatives is rising due to their versatility. Companies specializing in fine chemicals and custom synthesis are actively supplying this compound to research institutions and industrial laboratories. The CAS No. 1127217-94-0 is frequently searched in databases, reflecting its relevance in contemporary chemical innovation.

One of the trending topics in organic chemistry is the development of heterocyclic compounds with multifunctional applications. Thiazole, 5-(4-chlorophenyl)-4-methyl- fits this narrative, as its structure allows for diverse chemical modifications. Researchers are also exploring its potential in material science, such as in the synthesis of organic semiconductors or photovoltaic materials.

For those seeking high-purity Thiazole, 5-(4-chlorophenyl)-4-methyl-, it is essential to collaborate with reputable suppliers who adhere to strict quality control standards. Analytical techniques like HPLC and NMR spectroscopy are commonly used to verify the compound's purity and structural integrity. Proper storage conditions, such as avoiding prolonged exposure to light and moisture, are recommended to maintain its stability.

In conclusion, Thiazole, 5-(4-chlorophenyl)-4-methyl- (CAS No. 1127217-94-0) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and advanced materials, aligning with current trends in green chemistry and sustainable development. As research progresses, this compound is likely to play an even more prominent role in addressing global challenges in health and technology.